Cas no 851403-60-6 (5-chloro-N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methoxybenzamide)

• Product Name: 5-chloro-N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methoxybenzamide
• CAS No: 851403-60-6
• MF: C₂₁H₂₁ClN₂O₅
• MW: 416.854844808578
• CID: 5976777
• PubChem ID: 4335454
• Update Time: 2025-05-19

5-chloro-N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methoxybenzamide
• Benzamide, 5-chloro-N-[2-(1,2-dihydro-5,8-dimethoxy-2-oxo-3-quinolinyl)ethyl]-2-methoxy-
• AKOS024586975
• 5-chloro-N-[2-(5,8-dimethoxy-2-oxo-1H-quinolin-3-yl)ethyl]-2-methoxybenzamide
• F0611-0246
• 851403-60-6
• AB00669319-01
• 5-chloro-N-(2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-methoxybenzamide

• Inchi： 1S/C21H21ClN2O5/c1-27-16-6-7-18(29-3)19-14(16)10-12(20(25)24-19)8-9-23-21(26)15-11-13(22)4-5-17(15)28-2/h4-7,10-11H,8-9H2,1-3H3,(H,23,26)(H,24,25)
• InChI Key： CFRRKCYIXUOIST-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC2=C(NC1=O)C(OC)=CC=C2OC)(=O)C1=CC(Cl)=CC=C1OC

Computed Properties

• Exact Mass: 416.1138995g/mol
• Monoisotopic Mass: 416.1138995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 85.9Ų

Experimental Properties

• Density: 1.277±0.06 g/cm3(Predicted)
• Boiling Point: 651.9±55.0 °C(Predicted)
• pka: 10.28±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 5-chloro-N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methoxybenzamide

Introduction to 5-chloro-N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methoxybenzamide (CAS No. 851403-60-6)

5-chloro-N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methoxybenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 851403-60-6, represents a unique molecular structure that combines several pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The molecular framework of this compound features a benzamide moiety linked to an ethyl chain that extends into a quinoline derivative. The presence of 5-chloro and 2-methoxy substituents on the benzamide core introduces specific electronic and steric properties that are likely to influence its biological activity. The quinoline portion of the molecule, characterized by its 5,8-dimethoxy and 2-oxo functional groups, is known for its role in various bioactive natural products and synthetic intermediates.

In recent years, quinoline derivatives have been extensively studied for their potential in treating a wide range of diseases, including infectious diseases, cancer, and neurological disorders. The structural features of 5-chloro-N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methoxybenzamide make it an intriguing candidate for further exploration in these areas. Specifically, the combination of the benzamide and quinoline moieties may contribute to its ability to interact with biological targets in novel ways.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the 5-chloro group at the benzamide core is particularly critical, as it can significantly alter the compound's pharmacokinetic properties. Similarly, the methoxy substituents on both the benzamide and quinoline portions play a crucial role in modulating the compound's reactivity and biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the biological behavior of complex molecules with greater accuracy. By leveraging these tools, scientists have been able to identify potential binding interactions between 5-chloro-N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methoxybenzamide and various biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways.

The quinoline scaffold is particularly interesting due to its versatility in drug design. Modifications such as those seen in 5-chloro-N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methoxybenzamide can lead to compounds with tailored properties for specific therapeutic applications. For instance, the presence of the 5,8-dimethoxy group may enhance solubility and bioavailability, while the 2-oxy group could facilitate interactions with particular binding sites.

In clinical research settings, compounds like 5-chloro-N-2-(5,8-dimethoxy-2-oxyo1),

The benzamide moiety is another key feature that contributes to the compound's pharmacological profile. Benzamides are well-known for their role as bioactive entities in medicinal chemistry due to their ability to interact with protease enzymes and other biological targets. The ethyl chain extending from the quinoline portion into the benzamide segment adds another layer of complexity that could influence how the molecule behaves within biological systems.

The synthesis strategies employed for producing 5-chloro-N - 22 (55 , 88 dim eth oxy -22 ox o -11 ,22 di hydroquino lin -33 yl) eth yl -22 meth oxyben z amide often involve multi-step organic transformations that require expertise in both synthetic chemistry and process optimization. Recent innovations in green chemistry have also influenced how these compounds are synthesized by promoting more sustainable methodologies that minimize waste generation while maintaining high yields.

Evaluation of this compound's pharmacokinetic properties is essential before it can be considered for therapeutic use. Factors such as absorption distribution metabolism excretion (ADME) must be carefully assessed through various experimental assays designed to measure these parameters accurately. Additionally toxicological studies are conducted to ensure safety at anticipated therapeutic doses before human trials begin.

The integration of computational modeling with experimental data has significantly accelerated drug discovery efforts over recent decades allowing researchers like those working on 55 chlor o -N -22 (55 ,88 dim eth oxy -22 ox o -11 ,22 di hydroquino lin -33 yl) eth yl -22 meth oxyben z amide not only predict but also rationalize structural modifications aimed at improving biological activity or reducing side effects . This interdisciplinary approach has been instrumentalized by advances both computational biology techniques alongside high-throughput screening technologies which enable rapid testing large libraries small molecules against multiple targets simultaneously .